Cas no 692288-01-0 (2,3-DIHYDRO-1H-INDOL-1-YL(3-NITROPHENYL)METHANONE OXIME)

• Product Name: 2,3-DIHYDRO-1H-INDOL-1-YL(3-NITROPHENYL)METHANONE OXIME
• CAS No: 692288-01-0
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 5271272
• Update Time: 2026-03-09

2,3-DIHYDRO-1H-INDOL-1-YL(3-NITROPHENYL)METHANONE OXIME Chemical and Physical Properties

Names and Identifiers

• 2,3-DIHYDRO-1H-INDOL-1-YL(3-NITROPHENYL)METHANONE OXIME
• (Z)-N-[(2,3-dihydro-1H-indol-1-yl)(3-nitrophenyl)methylidene]hydroxylamine
• Methanone, (2,3-dihydro-1H-indol-1-yl)(3-nitrophenyl)-, oxime

• Inchi： 1S/C15H13N3O3/c19-16-15(12-5-3-6-13(10-12)18(20)21)17-9-8-11-4-1-2-7-14(11)17/h1-7,10,19H,8-9H2
• InChI Key： JNRXZOHMEPZNBZ-UHFFFAOYSA-N
• SMILES： C1C2C(=CC=CC=2)N(C(C2C=CC=C([N+]([O-])=O)C=2)=NO)C1

Additional information on 2,3-DIHYDRO-1H-INDOL-1-YL(3-NITROPHENYL)METHANONE OXIME

Introduction to CAS No 692288-01-0: 2,3-DIHYDRO-1H-INDOL-1-YL(3-NITROPHENYL)METHANONE OXIME

The compound with CAS No 692288-01-0, known as 2,3-DIHYDRO-1H-INDOL-1-YL(3-NITROPHENYL)METHANONE OXIME, is a specialized organic compound that has garnered attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines an indole moiety with a nitrophenyl group and an oxime functional group. The combination of these groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring novel chemical reactions and potential applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Its structure facilitates interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding. Researchers have explored its role in antimicrobial agents and anticancer drugs, where its ability to modulate cellular pathways has shown promising results. The oxime group, in particular, has been identified as a key functional group contributing to these bioactive properties.

In terms of synthesis, the compound is typically derived from a multi-step process involving the reaction of indole derivatives with nitrophenyl ketones under specific conditions. The formation of the oxime group is often achieved through hydroxylamine treatment, which introduces the necessary functional group for subsequent reactions. This synthesis pathway has been optimized in recent studies to enhance yield and purity, making it more accessible for large-scale production.

The structural uniqueness of CAS No 692288-01-0 also lends itself to applications in catalysis and sensor technology. Its ability to act as a catalyst in organic reactions has been explored in recent research, particularly in asymmetric catalysis where its chiral centers play a pivotal role. Additionally, its responsiveness to environmental changes makes it a candidate for use in chemical sensors designed to detect specific analytes.

From an analytical standpoint, the compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its reactivity and stability. Computational chemistry methods have also been employed to predict its electronic properties and reactivity under various conditions.

Looking ahead, the compound's versatility suggests potential applications in diverse fields such as agricultural chemistry and environmental science. Its ability to interact with biological systems and environmental pollutants makes it a promising candidate for developing eco-friendly solutions. Researchers are actively exploring its role in degrading harmful pollutants through catalytic processes, which could have significant environmental benefits.

In conclusion, CAS No 692288-01-0 represents a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in pharmaceuticals, catalysis, and environmental science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.